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84000)

Cat. No.: B15603769 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Poly-D-lysine (PDL) hydrobromide is a synthetic, positively charged polymer commonly used in

cell culture to promote cell adhesion to plastic and glass surfaces. As a nonspecific attachment

factor, it enhances the electrostatic interaction between the negatively charged cell membrane

and the culture surface.[1][2] This is particularly crucial for fastidious cell types or when using

serum-free or reduced-serum media.[3] Unlike its counterpart, Poly-L-lysine, PDL is resistant to

enzymatic degradation by cells, preventing disruption from excessive uptake.[1][2][4] Proper

preparation and storage of PDL working solutions are critical to ensure consistent and reliable

cell culture performance. These application notes provide detailed protocols and storage

guidelines for Poly-D-lysine hydrobromide solutions.

Data Presentation: Storage Conditions for PDL
Solutions
The stability of Poly-D-lysine hydrobromide solutions is dependent on the storage temperature

and whether it is a stock or a working solution. The following tables summarize the

recommended storage conditions from various sources.

Table 1: Storage of PDL Stock Solutions
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Concentration
Storage
Temperature

Duration
Special
Considerations

1 mg/mL 4°C Not specified
Prepared in sterile

MilliQ water.[5]

10 mg/mL (1%) 2-8°C A few days
Dissolved in sterile,

deionized water.[6]

10 mg/mL (1%) -20°C (aliquoted) At least 2 months
Avoid multiple freeze-

thaw cycles.[6][7]

50 mg/mL 2-8°C Up to 2 years Sterile solutions.[1]

1 mg/mL -20°C Up to 18 months Store in aliquots.[8]

100 mg/mL -20°C (aliquoted) Not specified
Prepared in water and

filter-sterilized.[9]

Table 2: Storage of PDL Working Solutions and Coated Surfaces
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Solution/Surface
Storage
Temperature

Duration
Special
Considerations

Diluted Coating

Solution
2-8°C Not specified

Store in plastic bottles

and limit use to four

times.[1]

Coated Cultureware

(damp or air-dried)
4°C

Immediately or stored

if sterility is

maintained.

Can be used

immediately after

coating and rinsing.

Coated Cultureware 2-10°C Up to 1 week
Must be stored

covered.[10][11]

Coated Slides
Room Temperature or

2-8°C
Up to 1 year

Must be protected

from dust.[12]

Coated Plates/Flasks

with PBS
Not specified Up to 5 days

Do not scrape the

bottom of the coated

surface.[8]

Coated Tissue Culture

Ware
4°C Up to 3 months

Use diluted solutions

only once.[9]

Experimental Protocols
Protocol 1: Preparation of a 1 mg/mL Poly-D-lysine
Stock Solution
This protocol describes the preparation of a 1 mg/mL stock solution from lyophilized Poly-D-

lysine hydrobromide powder.

Materials:

Poly-D-lysine hydrobromide (e.g., 5 mg vial)

Sterile, tissue culture grade water or sterile phosphate-buffered saline (PBS)

Sterile syringes and needles (if using a vial with a rubber septum)
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Sterile conical tubes or vials for aliquoting

Laminar flow hood

Personal protective equipment (lab coat, gloves, safety glasses)

Procedure:

Work in a laminar flow hood to maintain sterility.

Bring the vial of lyophilized PDL and sterile water/PBS to room temperature.

Aseptically add the appropriate volume of sterile water or PBS to the vial of PDL to achieve a

final concentration of 1 mg/mL. For a 5 mg vial, add 5 mL of sterile water.

Gently swirl the vial until the PDL is completely dissolved. Avoid vigorous shaking to prevent

foaming.

For long-term storage, it is recommended to aliquot the stock solution into smaller, single-

use volumes (e.g., 1 mL) in sterile tubes.

Store the aliquots at -20°C for up to 18 months.[8] Alternatively, the stock solution can be

stored at 2-8°C for a shorter duration (see Table 1). Avoid repeated freeze-thaw cycles.[7]

Protocol 2: Coating Cell Culture Surfaces with Poly-D-
lysine
This protocol provides a general procedure for coating various cell culture surfaces, such as

plates, flasks, and coverslips. The optimal PDL concentration and coating time may vary

depending on the cell type and application.

Materials:

Prepared Poly-D-lysine stock solution (e.g., 1 mg/mL)

Sterile, tissue culture grade water or PBS for dilution

Cell culture plates, flasks, or coverslips
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Laminar flow hood

Aspirator or pipette for removing solutions

Procedure:

Dilution of Stock Solution: In a laminar flow hood, dilute the PDL stock solution to the desired

working concentration using sterile tissue culture grade water or PBS. A common working

concentration is 0.1 mg/mL (a 1:10 dilution of a 1 mg/mL stock).[3][10][11][13]

Coating the Surface:

Add a sufficient volume of the diluted PDL working solution to completely cover the growth

surface of the culture vessel. A typical volume is 1 mL per 25 cm² of surface area.[3][6][10]

Gently rock the vessel to ensure even distribution of the solution over the entire surface.

Incubation: Incubate the culture vessel at room temperature for 5 to 60 minutes.[1][6][7][10]

Some protocols suggest longer incubation times, even overnight at room temperature.[8][10]

Aspiration and Rinsing:

Aspirate the PDL solution from the culture vessel.

Thoroughly rinse the surface twice with sterile, tissue culture grade water or PBS to

remove any unbound PDL, as residual PDL can be toxic to some cells.[6][7][10]

Drying and Use:

Allow the coated surface to dry completely at room temperature in the laminar flow hood

for at least 2 hours before introducing cells and medium.[1][7][10][11]

Alternatively, the coated vessels can be used immediately after rinsing.[7]

For storage, refer to Table 2 for appropriate conditions and durations.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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